Cas no 773122-52-4 (3-amino-3-(2,5-difluorophenyl)propanoic acid)

• Product Name: 3-amino-3-(2,5-difluorophenyl)propanoic acid
• CAS No: 773122-52-4
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD06205969
• CID: 552021
• PubChem ID: 16412810
• Update Time: 2025-06-10

3-amino-3-(2,5-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2,5-DIFLUORO-PHENYL)-PROPIONIC ACID
• 3-amino-3-(2,5-difluorophenyl)propanoic acid
• 3-Amino-3-(2,5-difluorophenyl)-propionic acid
• RARECHEM AL BL 0211
• 12X-0832
• AB23248
• CS-0268876
• DTXSID50585918
• 773122-52-4
• EN300-816502
• AXIFQWRTBOFNKU-UHFFFAOYSA-N
• SCHEMBL12492463
• AB35896
• AB35895
• SR-01000308089-1
• 3-amino-3-(2,5-difluorophenyl)propanoicacid
• 3-AMINO-3-(2,5-DIFLUORO-PHENYL)-PROPIONICACID
• MFCD06205969
• SR-01000308089
• AKOS009461009
• 3-Amino-3-(2,5-difluorophenyl)propionic acid

• MDL： MFCD06205969
• Inchi： 1S/C9H9F2NO2/c10-5-1-2-7(11)6(3-5)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： AXIFQWRTBOFNKU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(CC(=O)O)N)F

Computed Properties

• Exact Mass: 201.06000
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.13960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(2,5-difluorophenyl)propanoic acid

Introduction to 3-amino-3-(2,5-difluorophenyl)propanoic acid (CAS No. 773122-52-4)

3-amino-3-(2,5-difluorophenyl)propanoic acid, also known by its CAS number 773122-52-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,5-difluorophenyl group and an amino acid moiety. These features contribute to its potential therapeutic applications and make it a valuable candidate for various drug development programs.

The chemical structure of 3-amino-3-(2,5-difluorophenyl)propanoic acid can be represented as follows: C₉H₉F₂NO₂. The presence of the difluorophenyl group imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The amino acid component, on the other hand, provides the compound with potential bioavailability and metabolic stability.

In recent years, 3-amino-3-(2,5-difluorophenyl)propanoic acid has been extensively studied for its potential as a lead compound in the development of novel therapeutics. One of the key areas of research has been its application in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving glutamate and GABA. This modulation can have significant implications for conditions such as epilepsy, Parkinson's disease, and Alzheimer's disease.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the neuroprotective effects of 3-amino-3-(2,5-difluorophenyl)propanoic acid. The researchers found that this compound exhibited potent neuroprotective activity in both in vitro and in vivo models of neurodegeneration. Specifically, it was shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby preserving neuronal function and viability.

Beyond its neuroprotective properties, 3-amino-3-(2,5-difluorophenyl)propanoic acid has also shown promise in the field of cancer research. A study published in Cancer Research in 2020 demonstrated that this compound could selectively target and inhibit the growth of certain types of cancer cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. This makes it a potential candidate for the development of targeted cancer therapies.

The pharmacokinetic properties of 3-amino-3-(2,5-difluorophenyl)propanoic acid have also been extensively evaluated. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preclinical studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 3-amino-3-(2,5-difluorophenyl)propanoic acid. These trials are focusing on various indications, including neurological disorders and cancer. Early results from these trials have been promising, with the compound demonstrating good safety profiles and preliminary evidence of efficacy.

The future prospects for 3-amino-3-(2,5-difluorophenyl)propanoic acid are bright. Ongoing research is exploring its potential applications in other therapeutic areas such as pain management and inflammatory diseases. Additionally, efforts are being made to optimize its chemical structure to enhance its therapeutic index and reduce any potential side effects.

In conclusion, 3-amino-3-(2,5-difluorophenyl)propanoic acid (CAS No. 773122-52-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the treatment of various diseases.